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  3. ethyl 5-[4-(allyloxy)phenyl]-2-(1H-indol-3-ylmethylene)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
ethyl 5-[4-(allyloxy)phenyl]-2-(1H-indol-3-ylmethylene)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate ethyl 5-[4-(allyloxy)phenyl]-2-(1H-indol-3-ylmethylene)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0973527
InChI: InChI=1S/C28H25N3O4S/c1-4-14-35-20-12-10-18(11-13-20)25-24(27(33)34-5-2)17(3)30-28-31(25)26(32)23(36-28)15-19-16-29-22-9-7-6-8-21(19)22/h4,6-13,15-16,25,29H,1,5,14H2,2-3H3/b23-15-
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)C(=CC4=CNC5=CC=CC=C54)S2)C
Molecular Formula: C28H25N3O4S
Molecular Weight: 499.6 g/mol

ethyl 5-[4-(allyloxy)phenyl]-2-(1H-indol-3-ylmethylene)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.:

Cat. No.: VC0973527

Molecular Formula: C28H25N3O4S

Molecular Weight: 499.6 g/mol

* For research use only. Not for human or veterinary use.

ethyl 5-[4-(allyloxy)phenyl]-2-(1H-indol-3-ylmethylene)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate -

Specification

Molecular Formula C28H25N3O4S
Molecular Weight 499.6 g/mol
IUPAC Name ethyl (2Z)-2-(1H-indol-3-ylmethylidene)-7-methyl-3-oxo-5-(4-prop-2-enoxyphenyl)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C28H25N3O4S/c1-4-14-35-20-12-10-18(11-13-20)25-24(27(33)34-5-2)17(3)30-28-31(25)26(32)23(36-28)15-19-16-29-22-9-7-6-8-21(19)22/h4,6-13,15-16,25,29H,1,5,14H2,2-3H3/b23-15-
Standard InChI Key VSIKNHUKYKVPJC-HAHDFKILSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)/C(=C/C4=CNC5=CC=CC=C54)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)C(=CC4=CNC5=CC=CC=C54)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)OCC=C)C(=O)C(=CC4=CNC5=CC=CC=C54)S2)C

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